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Compound of Interest

Compound Name: Diisopropyl xanthogen disulfide

Cat. No.: B1670633

CAS Number: 105-65-7 Molecular Formula: CsH1402S4 Synonyms: Diproxide,
Diisopropylxanthogen disulfide, Bis(isopropylxanthogen) disulfide

This technical guide provides a comprehensive overview of diisopropyl xanthogen disulfide
(CAS 105-65-7), with a focus on its properties and potential applications relevant to
researchers, scientists, and drug development professionals.

Physicochemical Properties

Diisopropyl xanthogen disulfide is an organosulfur compound that presents as a light yellow
to greenish crystalline solid at room temperature.[1][2] It is characterized by a strong odor and
is insoluble in water but soluble in several organic solvents such as ethanol, acetone, and
benzene.[1][2][3]

Table 1: Physicochemical Data for Diisopropyl Xanthogen Disulfide
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Property Value Source(s)
Molecular Weight 270.46 g/mol [1114]
Melting Point 54-56 °C [1][2]
Boiling Point 316.5 + 25.0 °C (Predicted) [11[2]
Density 1.275 + 0.06 g/cm3 (Predicted) [1112]

Water Solubility

6.7 pg/L at 20°C

[1]

LogP

5.72 at 40°C

[1]

Vapor Pressure

0 Pa at 20°C

[1](2]

Safety and Handling

Diisopropyl xanthogen disulfide is classified as harmful if swallowed and causes skin
irritation.[5] It may also cause an allergic skin reaction.[5] Appropriate personal protective
equipment, including gloves and eye protection, should be worn when handling this compound.

Table 2: GHS Hazard Information

Hazard Statement Code Pictogram
Harmful if swallowed H302 GHSO07
Causes skin irritation H315 GHSO07
May cause an allergic skin H317 GHSO7

reaction

Applications in Research and Development

While diisopropyl xanthogen disulfide is widely used in the rubber industry as a

vulcanization accelerator and in mining for froth flotation, its potential applications in the

biomedical field are emerging.[3][6][7][8]

Antiviral Activity
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Notably, diisopropyl xanthogen disulfide has been identified as an inhibitor of the Junin virus
(JUNV), the etiological agent of Argentine hemorrhagic fever.[1][2] This suggests a potential
avenue for the development of novel antiviral therapeutics. However, detailed mechanistic
studies and experimental protocols regarding its anti-JUNV activity are not extensively
available in the public domain.

Synthesis of Bioinorganic Complexes

The compound can be utilized in the synthesis of proligands for creating metal complexes that
are related to the molybdenum cofactor.[9][10] These types of complexes are of interest in
bioinorganic chemistry for studying enzyme active sites and developing catalysts.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the biological applications of diisopropyl
xanthogen disulfide are not readily available in the searched literature. However, a general
workflow for investigating its potential as a viral inhibitor can be proposed.

General Workflow for Antiviral Screening

The following diagram outlines a logical experimental workflow for assessing the antiviral
properties of a compound like diisopropyl xanthogen disulfide against a target virus, such as
the Junin virus. This represents a standard approach in virology research.
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A generalized workflow for screening antiviral compounds.
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Potential Signaling Pathways

Information regarding specific signaling pathways modulated by diisopropyl xanthogen
disulfide is not available in the reviewed literature. For its role as a Junin virus inhibitor, it could
potentially interfere with viral entry, replication, or egress. Elucidating the precise mechanism
would require dedicated research, as outlined in the workflow above.

Synthesis and Preparation

Diisopropyl xanthogen disulfide can be prepared through the reaction of isopropanol, a solid
base, carbon disulfide, and an oxidizing agent like chlorine.[11] The process involves the
formation of an isopropyl xanthate salt, which is then oxidized to the disulfide.[11]

Isopropanol L

Sodium Isopropyl Xanthate
(Intermediate) Oxidation

L Diisopropyl Xanthogen Disulfide
Solid Base Oxidizing Agent -

(e.g., Chlorine)

Carbon Disulfide |——®]

Click to download full resolution via product page
A simplified schematic of the synthesis of diisopropyl xanthogen disulfide.

Conclusion

Diisopropyl xanthogen disulfide is a well-characterized organosulfur compound with
established industrial uses. For researchers in the life sciences, its documented activity as a
Junin virus inhibitor presents a compelling starting point for further investigation into its
therapeutic potential. While detailed biological studies are currently limited, this guide provides
a foundational understanding of its properties and a framework for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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